2-[bis(5-methyl-2-furyl)methyl]-6-bromo-4-nitrophenol

• IUPAC Name: 2-[bis(5-methylfuran-2-yl)methyl]-6-bromo-4-nitrophenol
• InChI: InChI=1S/C17H14BrNO5/c1-9-3-5-14(23-9)16(15-6-4-10(2)24-15)12-7-11(19(21)22)8-13(18)17(12)20/h3-8,16,20H,1-2H3
• InChI Key: AEJXJDJYBPJKTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C2=CC=C(O2)C)C3=C(C(=CC(=C3)[N+](=O)[O-])Br)O
• Molecular Formula: C17H14BrNO5
• Molecular Weight: 392.2 g/mol

Description

2-[bis(5-methyl-2-furyl)methyl]-6-bromo-4-nitrophenol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as BMFP and has been synthesized using different methods.

Scientific Research Applications

BMFP has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, BMFP has been shown to exhibit antioxidant, anti-inflammatory, and anticancer properties. In material science, BMFP has been used as a building block for the synthesis of new materials with unique properties. In environmental science, BMFP has been studied for its potential to remove heavy metals from contaminated water.

Mechanism of Action

The exact mechanism of action of BMFP is not fully understood. However, studies have shown that BMFP exhibits antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. BMFP also exhibits anti-inflammatory properties by inhibiting the production of inflammatory cytokines. In addition, BMFP has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
BMFP has been shown to have various biochemical and physiological effects. In vitro studies have shown that BMFP can inhibit the growth of cancer cells and induce apoptosis. BMFP has also been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress. In animal studies, BMFP has been shown to exhibit neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of BMFP is its versatility in different fields of research. BMFP can be synthesized using various methods and can be used as a building block for the synthesis of new materials. However, one of the limitations of BMFP is its low solubility in water, which can make it difficult to study its effects in aqueous systems.

Future Directions

There are several future directions for the study of BMFP. One of the directions is the development of new materials using BMFP as a building block. Another direction is the study of BMFP's potential applications in the treatment of neurodegenerative diseases. In addition, further studies are needed to fully understand the mechanism of action of BMFP and its potential applications in various fields.
In conclusion, BMFP is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of BMFP can be achieved using different methods, and the compound has been shown to exhibit antioxidant, anti-inflammatory, and anticancer properties. BMFP has various advantages and limitations for lab experiments, and there are several future directions for its study.

Synthesis Methods

BMFP can be synthesized using various methods, including the reaction of 2,6-dibromo-4-nitrophenol with 5-methyl-2-furaldehyde in the presence of a base. Another method involves the reaction of 2,6-dibromo-4-nitrophenol with 5-methyl-2-furfuryl alcohol in the presence of a catalyst. The synthesized compound can be purified using different techniques, including column chromatography and recrystallization.